Cas no 5263-22-9 (2-(piperidin-1-ylsulfonyl)anthracene-9,10-dione)

2-(piperidin-1-ylsulfonyl)anthracene-9,10-dione structure
5263-22-9 structure
Product Name:2-(piperidin-1-ylsulfonyl)anthracene-9,10-dione
CAS No:5263-22-9
MF:C19H17NO4S
MW:355.40758395195
CID:1578386
PubChem ID:2838197
Update Time:2025-04-21

2-(piperidin-1-ylsulfonyl)anthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

    • 2-(piperidin-1-ylsulfonyl)anthracene-9,10-dione
    • 2-(Piperidine-1-sulfonyl)-anthraquinone
    • 2-piperidin-1-ylsulfonylanthracene-9,10-dione
    • AKOS000511733
    • F0914-0682
    • SR-01000908178
    • DTXSID30385539
    • 2-(1-piperidinylsulfonyl)anthra-9,10-quinone
    • SR-01000908178-1
    • 5263-22-9
    • 2-(piperidine-1-sulfonyl)-9,10-dihydroanthracene-9,10-dione
    • 331274-25-0
    • Inchi: 1S/C19H17NO4S/c21-18-14-6-2-3-7-15(14)19(22)17-12-13(8-9-16(17)18)25(23,24)20-10-4-1-5-11-20/h2-3,6-9,12H,1,4-5,10-11H2
    • InChI Key: QLOWRQGENQBSNC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2C(C3C=CC=CC=3C(C=2C=1)=O)=O)(N1CCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 355.08791
  • Monoisotopic Mass: 355.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 647
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 79.9Ų

Experimental Properties

  • Density: 1.396
  • Boiling Point: 580°C at 760 mmHg
  • Flash Point: 304.6°C
  • Refractive Index: 1.649
  • PSA: 71.52
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